Cas no 28313-53-3 (Acetic acid,2-[2-[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyano-, methyl ester)
28313-53-3 structure
Product Name:Acetic acid,2-[2-[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyano-, methyl ester
CAS No:28313-53-3
MF:C12H7F6N3O2
MW:339.193303346634
CID:257033
PubChem ID:9578449
Update Time:2025-04-19
Acetic acid,2-[2-[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyano-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[2-[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyano-, methyl ester
- methyl (2Z)-2-[[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyan o-acetate
- Acetic acid, ((3,5-bis(trifluoromethyl)phenyl)hydrazono)cyano-, methyl ester
- Acetic aid, ((3,5-bis(trifluoromethyl)phenyl)hydrazono)cyano-, methyl ester
- 28313-53-3
- 2-Cyano-2-oxoacetic acid methyl ester 2-(3,5-bis(trifluoromethyl)phenyl)hydrazone
- AI3-27871
- Acetic acid, 2-cyano-2-oxo-, methyl ester, 2-(3,5-bis(trifluoromethyl)phenyl)hydrazone
-
- Inchi: 1S/C12H7F6N3O2/c1-23-10(22)9(5-19)21-20-8-3-6(11(13,14)15)2-7(4-8)12(16,17)18/h2-4,20H,1H3/b21-9+
- InChI Key: CNRQXCFEYFNRQZ-ZVBGSRNCSA-N
- SMILES: FC(C1C=C(C=C(C(F)(F)F)C=1)N/N=C(\C#N)/C(=O)OC)(F)F
Computed Properties
- Exact Mass: 339.04400
- Monoisotopic Mass: 339.04424545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- Density: 1.5417 (estimate)
- PSA: 74.48000
- LogP: 3.26168
Acetic acid,2-[2-[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyano-, methyl ester Customs Data
- HS CODE:2928000090
- Customs Data:
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Acetic acid,2-[2-[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyano-, methyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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